Cas no 618873-60-2 (4-benzoyl-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-benzoyl-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 618873-60-2
• MF: C₂₁H₁₅N₃O₆
• MW: 405.360305070877
• CID: 5436980
• Update Time: 2025-07-15

4-benzoyl-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-3-hydroxy-1-(5-methylisoxazol-3-yl)-5-(4-nitrophenyl)-1H-pyrrol-2(5H)-one
• 2H-Pyrrol-2-one, 4-benzoyl-1,5-dihydro-3-hydroxy-1-(5-methyl-3-isoxazolyl)-5-(4-nitrophenyl)-
• 4-benzoyl-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one

• Inchi： 1S/C21H15N3O6/c1-12-11-16(22-30-12)23-18(13-7-9-15(10-8-13)24(28)29)17(20(26)21(23)27)19(25)14-5-3-2-4-6-14/h2-11,18,26H,1H3
• InChI Key： BWNHKSMMODOHDZ-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)ON=2)C(C2=CC=C([N+]([O-])=O)C=C2)C(C(=O)C2=CC=CC=C2)=C(O)C1=O

Additional information on 4-benzoyl-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one

Comprehensive Analysis of 4-benzoyl-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 618873-60-2)

The compound 4-benzoyl-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 618873-60-2) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a pyrrol-2-one core with benzoyl, hydroxy, 5-methyl-1,2-oxazol-3-yl, and 4-nitrophenyl substituents, making it a subject of interest in pharmaceutical and materials science research. This compound's heterocyclic nature and functional groups contribute to its potential applications in drug discovery and advanced material synthesis.

Recent trends in scientific literature highlight a growing interest in nitrophenyl-containing compounds due to their electron-withdrawing properties, which are crucial for designing photoactive materials and organic semiconductors. The presence of the oxazole moiety in this molecule further enhances its versatility, as oxazole derivatives are known for their role in bioactive molecule development. Researchers are particularly intrigued by how the hydroxy and benzoyl groups influence the compound's solubility and reactivity, which are critical factors in formulation development.

From a synthetic chemistry perspective, the 2,5-dihydro-1H-pyrrol-2-one scaffold presents exciting opportunities for structure-activity relationship (SAR) studies. Computational chemists are leveraging AI-driven molecular modeling tools to predict how modifications to this core could yield derivatives with enhanced binding affinity for specific biological targets. The compound's CAS No. 618873-60-2 serves as a unique identifier in chemical databases, facilitating global research collaboration and data sharing.

The 4-nitrophenyl group in this molecule has drawn attention in the context of sustainable chemistry initiatives. Scientists are exploring how this electron-deficient aromatic system might participate in green catalytic processes, particularly in reactions that traditionally require heavy metal catalysts. Meanwhile, the 5-methyl-1,2-oxazol-3-yl component aligns with current interests in privileged structures for medicinal chemistry, as similar motifs appear in several FDA-approved drugs.

Analytical characterization of 4-benzoyl-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and elucidate its three-dimensional conformation, which is vital for understanding its molecular interactions. The hydroxy group's position at C-3 creates potential for hydrogen bonding, a feature that drug designers often exploit to improve target selectivity.

In material science applications, the conjugated system formed by the pyrrol-2-one and benzoyl groups suggests possible photophysical properties worth investigating. Researchers are examining whether this compound could serve as a building block for organic electronic devices or sensors. The nitrophenyl substituent's electron-accepting character might facilitate charge transfer processes, a desirable trait in optoelectronic materials.

Stability studies of CAS No. 618873-60-2 under various environmental conditions (pH, temperature, light exposure) are providing valuable data for formulation scientists. Understanding how the hydroxy group affects the molecule's degradation pathways helps in designing appropriate storage conditions and excipient systems. These investigations are particularly relevant given the pharmaceutical industry's focus on improving drug shelf life and delivery efficiency.

The scientific community continues to explore synthetic routes to 4-benzoyl-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one that emphasize atom economy and reduced waste generation. Recent publications describe innovative approaches using organocatalysis and flow chemistry techniques, reflecting the broader shift toward sustainable synthetic methodologies in chemical research.

Patent literature reveals that derivatives of this pyrrol-2-one structure are being evaluated for various specialized applications. While the exact nature of these investigations remains proprietary, the presence of both hydrogen bond donor (hydroxy) and acceptor (oxazole, carbonyl) sites suggests potential in designing molecular recognition systems. The benzoyl group's aromatic character may contribute to π-stacking interactions, another valuable feature in supramolecular chemistry.

As research progresses, 4-benzoyl-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one continues to demonstrate its value as a versatile chemical entity. Its structural complexity and multifunctional nature position it as an important compound in the ongoing exploration of molecular diversity for scientific and technological advancement. The unique combination of its heterocyclic systems ensures that this molecule will remain a focus of interdisciplinary research across chemistry, materials science, and pharmaceutical development.